Cas no 10242-13-4 (2H-1-Benzopyran-3-carboxylicacid, 6-methyl-2-oxo-)

2H-1-Benzopyran-3-carboxylicacid, 6-methyl-2-oxo- structure
10242-13-4 structure
Product Name:2H-1-Benzopyran-3-carboxylicacid, 6-methyl-2-oxo-
CAS No:10242-13-4
MF:C11H8O4
MW:204.178823471069
CID:175396
PubChem ID:25090
Update Time:2025-09-21

2H-1-Benzopyran-3-carboxylicacid, 6-methyl-2-oxo- Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran-3-carboxylicacid, 6-methyl-2-oxo-
    • 2-Oxo-6-methyl-2H-1-benzopyran-3-carboxylic acid
    • 6-methyl-2-oxochromene-3-carboxylic acid
    • 6-Methyl-2-oxo-2H-chromene-3-carboxylic acid
    • 6-methyl-2-oxo-2H-chromene-3-carboxylicacid
    • CHEMBL577123
    • PD182973
    • 6-Methyl-2-oxo-2H-1-benzopyran-3-carboxylic acid
    • SH8
    • 6-methyl-2-oxidanylidene-chromene-3-carboxylic acid
    • MFCD01662452
    • SCHEMBL2808135
    • AKOS002679479
    • SH7
    • LFW
    • 2H-1-BENZOPYRAN-3-CARBOXYLIC ACID, 6-METHYL-2-OXO-
    • F3165-0705
    • BRN 0172386
    • DTXSID00145066
    • SY301814
    • HMS1622M11
    • VU0511228-1
    • 5-18-08-00343 (Beilstein Handbook Reference)
    • FJICLQQBBFWGMZ-UHFFFAOYSA-N
    • 10242-13-4
    • BDBM50303488
    • Inchi: 1S/C11H8O4/c1-6-2-3-9-7(4-6)5-8(10(12)13)11(14)15-9/h2-5H,1H3,(H,12,13)
    • InChI Key: FJICLQQBBFWGMZ-UHFFFAOYSA-N
    • SMILES: O1C(C(C(=O)O)=CC2C=C(C)C=CC1=2)=O

Computed Properties

  • Exact Mass: 204.04224
  • Monoisotopic Mass: 204.042
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 332
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.6A^2
  • XLogP3: 2.6

Experimental Properties

  • Density: 1.421
  • Boiling Point: 395.7°Cat760mmHg
  • Flash Point: 161.4°C
  • Refractive Index: 1.623
  • PSA: 63.6
  • LogP: 1.79960

2H-1-Benzopyran-3-carboxylicacid, 6-methyl-2-oxo- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM284647-5g
6-Methyl-2-oxo-2H-chromene-3-carboxylic acid
10242-13-4 95%
5g
$830 2021-06-17
Chemenu
CM284647-1g
6-Methyl-2-oxo-2H-chromene-3-carboxylic acid
10242-13-4 95%
1g
$326 2023-02-19
Alichem
A449043089-1g
6-Methyl-2-oxo-2h-chromene-3-carboxylic acid
10242-13-4 95%
1g
$400.00 2023-09-04
Ambeed
A379795-5g
6-Methyl-2-oxo-2H-chromene-3-carboxylic acid
10242-13-4 95%
5g
$685.0 2025-02-24
Ambeed
A379795-100mg
6-Methyl-2-oxo-2H-chromene-3-carboxylic acid
10242-13-4 95%
100mg
$43.0 2025-02-24
Ambeed
A379795-250mg
6-Methyl-2-oxo-2H-chromene-3-carboxylic acid
10242-13-4 95%
250mg
$73.0 2025-02-24
Ambeed
A379795-1g
6-Methyl-2-oxo-2H-chromene-3-carboxylic acid
10242-13-4 95%
1g
$196.0 2025-02-24
1PlusChem
1P0007W1-100mg
2H-1-Benzopyran-3-carboxylic acid, 6-methyl-2-oxo-
10242-13-4 95%
100mg
$39.00 2023-12-27
1PlusChem
1P0007W1-250mg
2H-1-Benzopyran-3-carboxylic acid, 6-methyl-2-oxo-
10242-13-4 95%
250mg
$66.00 2023-12-27
1PlusChem
1P0007W1-1g
2H-1-Benzopyran-3-carboxylic acid, 6-methyl-2-oxo-
10242-13-4 95%
1g
$178.00 2023-12-27
Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk